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Compound of Interest

Compound Name: Vanadium carbonyl

CAS No.: 20644-87-5

Cat. No.: B1215037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of vanadium

hexacarbonyl [V(CO)₆], a significant compound in organometallic chemistry, starting from

vanadium trichloride (VCl₃). Vanadium hexacarbonyl is a notable exception to the 18-electron

rule, existing as a stable 17-electron radical, which makes it a point of interest for various

chemical transformations.[1] This document details two primary synthetic methodologies: the

traditional high-pressure reductive carbonylation and a more recent low-pressure approach. It

includes detailed experimental protocols, quantitative data presented in tabular format for ease

of comparison, and workflow diagrams generated using Graphviz to illustrate the synthetic

pathways.

Introduction
Vanadium hexacarbonyl, V(CO)₆, is a blue-black, volatile crystalline solid.[1] Its paramagnetic

nature, arising from its 17 valence electrons, makes it a highly reactive species.[1] The

synthesis of V(CO)₆ from vanadium trichloride is a cornerstone procedure in vanadium
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carbonyl chemistry. The overall transformation involves the reduction of V(III) in VCl₃ to V(0) in

V(CO)₆, which necessitates the use of a reducing agent in the presence of carbon monoxide.

Synthetic Methodologies
The synthesis of vanadium hexacarbonyl from vanadium trichloride is typically achieved via a

two-step process. The first step involves the reductive carbonylation of vanadium trichloride to

form the hexacarbonylvanadate(-1) anion, [V(CO)₆]⁻. The second step is the oxidation of this

anion to yield the neutral vanadium hexacarbonyl. Two primary methods for the initial reductive

carbonylation are presented here: a high-pressure method using sodium metal and a low-

pressure method employing a stronger reducing agent.

Method 1: High-Pressure Reductive Carbonylation
This is the traditional and most common method for the synthesis of vanadium hexacarbonyl. It

involves the reduction of vanadium trichloride with metallic sodium under a high pressure of

carbon monoxide.[1]

Experimental Protocol

Step 1: Synthesis of Sodium Bis(2-methoxyethyl)ether Hexacarbonylvanadate(-1),

[Na(diglyme)₂][V(CO)₆]

Materials:

Vanadium trichloride (VCl₃)

Sodium metal (Na)

Diglyme (bis(2-methoxyethyl)ether), freshly distilled from sodium-benzophenone

Carbon monoxide (CO), high purity

Apparatus:

A high-pressure autoclave equipped with a stirrer and a heating mantle.

Schlenk line and glassware for handling air-sensitive materials.
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Procedure:

In a glovebox or under a nitrogen atmosphere, a high-pressure autoclave is charged with

anhydrous vanadium trichloride, a stoichiometric excess of sodium metal, and anhydrous

diglyme.

The autoclave is sealed, removed from the glovebox, and connected to a high-pressure

carbon monoxide line.

The autoclave is flushed several times with carbon monoxide to remove any residual

nitrogen.

The autoclave is pressurized with carbon monoxide to approximately 200 atm.

The mixture is stirred and heated to 160 °C.

The reaction is allowed to proceed for 24-48 hours, during which the pressure is

maintained with carbon monoxide.

After the reaction is complete, the autoclave is cooled to room temperature, and the

excess carbon monoxide is carefully vented in a fume hood.

The resulting slurry, containing the product [Na(diglyme)₂][V(CO)₆] and sodium chloride, is

taken into a glovebox for further processing.

Step 2: Oxidation of [Na(diglyme)₂][V(CO)₆] to Vanadium Hexacarbonyl, V(CO)₆

Materials:

The crude [Na(diglyme)₂][V(CO)₆] from Step 1

Orthophosphoric acid (H₃PO₄), 85%

An inert, high-boiling solvent (e.g., paraffin oil)

Apparatus:

Schlenk flask
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Vacuum line with a cold trap (Dry Ice/acetone or liquid nitrogen)

Sublimation apparatus

Procedure:

The crude product from the first step is suspended in an inert, high-boiling solvent such as

paraffin oil in a Schlenk flask.

The flask is connected to a vacuum line with a cold trap.

Degassed 85% phosphoric acid is added dropwise to the stirred suspension at room

temperature.

A vigorous reaction occurs with the evolution of hydrogen gas, and the formation of the

blue-black vanadium hexacarbonyl.

The vanadium hexacarbonyl is volatile and can be collected by sublimation from the

reaction mixture under vacuum into the cold trap.

The crude vanadium hexacarbonyl is purified by resublimation.

Quantitative Data for High-Pressure Synthesis
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Parameter Value Reference

Step 1: Reductive

Carbonylation

Reactants VCl₃, Na, CO [1]

Solvent Diglyme [1]

Temperature 160 °C [1]

Pressure 200 atm CO [1]

Reaction Time 24 - 48 hours -

Step 2: Oxidation

Oxidizing Agent H₃PO₄ [2]

Temperature Room Temperature [2]

Pressure Vacuum [2]

Purification Sublimation [2]

Overall Yield Moderate to good -

Reaction Scheme:

4 Na + VCl₃ + 6 CO + 2 diglyme → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[1]

2 [Na(diglyme)₂][V(CO)₆] + 2 H₃PO₄ → 2 V(CO)₆ + H₂ + 2 NaH₂PO₄ + 4 diglyme

Method 2: Low-Pressure Synthesis
An alternative synthesis has been developed to avoid the use of high-pressure equipment. This

method utilizes a more potent reducing agent, lithium methylnaphthalenide, which allows the

reductive carbonylation to proceed at or near atmospheric pressure of carbon monoxide.

Experimental Protocol

Step 1: Preparation of VCl₃(THF)₃

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://en.wikipedia.org/wiki/Vanadium_hexacarbonyl
https://en.wikipedia.org/wiki/Vanadium_hexacarbonyl
https://en.wikipedia.org/wiki/Vanadium_hexacarbonyl
https://en.wikipedia.org/wiki/Vanadium_hexacarbonyl
https://patents.google.com/patent/US3236755A/en
https://patents.google.com/patent/US3236755A/en
https://patents.google.com/patent/US3236755A/en
https://patents.google.com/patent/US3236755A/en
https://en.wikipedia.org/wiki/Vanadium_hexacarbonyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Anhydrous vanadium trichloride (VCl₃)

Tetrahydrofuran (THF), freshly distilled from sodium-benzophenone

Procedure:

Anhydrous VCl₃ is refluxed in THF under an inert atmosphere for several hours.

The solution is cooled, and the VCl₃(THF)₃ complex is isolated.

Step 2: Reductive Carbonylation

Materials:

VCl₃(THF)₃

Lithium metal

Methylnaphthalene

Tetrahydrofuran (THF)

Carbon monoxide (CO) gas

Procedure:

A solution of lithium methylnaphthalenide is prepared by reacting lithium metal with

methylnaphthalene in THF.

The solution of VCl₃(THF)₃ is added to the lithium methylnaphthalenide solution at low

temperature.

The reaction mixture is stirred under an atmosphere of carbon monoxide (1 atm).

The reaction proceeds at room temperature to yield a solution containing the

hexacarbonylvanadate anion.
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Step 3: Oxidation to V(CO)₆

Procedure:

The resulting solution from Step 2 is treated with a proton source, such as phosphoric

acid, to oxidize the [V(CO)₆]⁻ to V(CO)₆.

The volatile V(CO)₆ is isolated from the reaction mixture by vacuum transfer and purified

by sublimation.

Quantitative Data for Low-Pressure Synthesis

Parameter Value Reference

Step 1: VCl₃(THF)₃ formation

Reactants VCl₃, THF -

Conditions Reflux -

Step 2: Reductive

Carbonylation

Reducing Agent Lithium methylnaphthalenide -

CO Pressure ~1 atm -

Solvent THF -

Step 3: Oxidation

Oxidizing Agent H₃PO₄ -

Purification Sublimation -

Overall Yield Good -

Physicochemical Properties and Characterization of
Vanadium Hexacarbonyl
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Property Value Reference

Appearance Blue-black crystalline solid [1]

Molar Mass 219.00 g/mol [1]

Melting Point Decomposes [1]

Sublimation 50 °C at 15 mmHg [1]

Solubility

Insoluble in water; 5 g/L in

hexane; more soluble in

dichloromethane

[1]

IR Spectrum (CO stretching)
~1976 cm⁻¹ (in hydrocarbon

solution)
[2]

Experimental Workflows (Graphviz)
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Caption: High-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.
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Step 1: VCl₃(THF)₃ Preparation

Step 2: Reductive Carbonylation

Step 3: Oxidation and Purification
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THF
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Reaction
(Low Temp to RT)

Li

Prepare Li MethylnaphthalenideMethylnaphthalene

THF

Li Methylnaphthalenide

CO (1 atm)

[V(CO)₆]⁻ solution

OxidationH₃PO₄ Crude V(CO)₆ Sublimation Pure V(CO)₆

Click to download full resolution via product page

Caption: Low-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.

Conclusion
The synthesis of vanadium hexacarbonyl from vanadium trichloride is a well-established yet

nuanced process in inorganic chemistry. The traditional high-pressure method remains a

reliable route, while the low-pressure alternative offers a more accessible pathway for

laboratories not equipped with high-pressure reactors. The choice of method will depend on the

available equipment and the desired scale of the synthesis. Careful handling of the air- and

thermally-sensitive product is crucial for obtaining high-purity vanadium hexacarbonyl. This
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guide provides the necessary detailed protocols and data to aid researchers in the successful

synthesis and handling of this unique organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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